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Compound of Interest

Compound Name: CHR-6494 TFA

Cat. No.: B10764162 Get Quote

Technical Support Center: CHR-6494 TFA
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of CHR-6494 TFA. It

includes troubleshooting guides and frequently asked questions to address common issues

encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for CHR-6494 TFA powder?

For long-term stability, CHR-6494 TFA as a powder should be stored at -20°C for up to 3 years.

Some suppliers also indicate storage at +4°C is suitable for shorter durations. Always refer to

the manufacturer's certificate of analysis for batch-specific recommendations.

Q2: How should I prepare and store stock solutions of CHR-6494 TFA?

CHR-6494 TFA is soluble in DMSO. It is recommended to prepare a concentrated stock

solution in anhydrous DMSO, for example, at 10 mM. This stock solution should be aliquoted

into single-use volumes to avoid repeated freeze-thaw cycles and stored at -80°C for up to 6

months or at -20°C for up to 1 month.[1] Before use, allow the vial to equilibrate to room

temperature for at least one hour before opening to prevent moisture condensation.

Q3: Is CHR-6494 TFA sensitive to light or moisture?
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While specific data on the light sensitivity of CHR-6494 TFA is not readily available, it is good

laboratory practice to store all chemicals, including this compound, protected from light. The

trifluoroacetate (TFA) salt form can be hygroscopic, meaning it can absorb moisture from the

air.[2] Therefore, it is crucial to store the powder in a tightly sealed container in a dry

environment. When preparing DMSO stock solutions, use anhydrous DMSO to minimize

moisture content, as water can affect the stability and solubility of the compound.

Q4: What are the signs of degradation of CHR-6494 TFA?

Visible signs of degradation for CHR-6494 TFA powder can include a change in color or

texture. For DMSO stock solutions, precipitation that does not readily dissolve upon warming

and vortexing may indicate degradation or solubility issues. If you suspect degradation, it is

recommended to use a fresh vial of the compound.

Storage and Handling Summary
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Form
Storage
Temperature

Duration
Key Handling
Instructions

Powder -20°C Up to 3 years

Keep vial tightly

sealed and protected

from moisture and

light.

+4°C
Shorter-term (refer to

manufacturer)

Keep vial tightly

sealed and protected

from moisture and

light.

DMSO Stock Solution -80°C Up to 6 months

Aliquot into single-use

volumes to avoid

freeze-thaw cycles.

Use anhydrous

DMSO.

-20°C Up to 1 month

Aliquot into single-use

volumes. Allow to

equilibrate to room

temperature before

use.
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Issue Possible Cause Recommended Solution

Difficulty Dissolving Powder in

DMSO

Compound has not fully

equilibrated to room

temperature.

Allow the vial to sit at room

temperature for at least 1 hour

before attempting to dissolve.

Insufficient mixing.

Vortex the solution for several

minutes. Gentle warming (to

no higher than 37°C) and

sonication can also aid

dissolution.[3]

Use of non-anhydrous DMSO.

Use a fresh, unopened bottle

of anhydrous DMSO to

prepare stock solutions.

Precipitation in DMSO Stock

Solution Upon Thawing

Solution was not fully

dissolved initially.

Warm the vial to room

temperature and vortex

vigorously. A brief sonication

may also help.

Repeated freeze-thaw cycles.

Prepare single-use aliquots of

the stock solution to minimize

freeze-thaw cycles.

Precipitation When Diluting

DMSO Stock in Aqueous

Media

Rapid change in solvent

polarity.

Perform serial dilutions in

DMSO first to a lower

concentration before adding to

the aqueous medium. Add the

DMSO stock solution dropwise

to the aqueous buffer while

vortexing. The final

concentration of DMSO in cell

culture should generally be

kept below 0.5% to avoid

cytotoxicity.[1][4]

Experimental Protocols & Visualizations
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Experimental Workflow for CHR-6494 TFA in Cell-Based
Assays
The following diagram outlines a typical workflow for using CHR-6494 TFA in a cell-based

experiment, from preparation of the stock solution to the final assay.

Preparation Experiment Analysis

Reconstitute CHR-6494 TFA
in Anhydrous DMSO Aliquot Stock Solution Store at -80°C Thaw Aliquot at RTBegin Experiment Prepare Working Solution

(Serial Dilution in DMSO) Treat Cells Incubate Cells Perform Assay
(e.g., Viability, Western Blot) Analyze Data

Click to download full resolution via product page

Experimental workflow for CHR-6494 TFA.

Haspin Kinase Signaling Pathway
CHR-6494 TFA is a potent inhibitor of Haspin kinase. Haspin kinase plays a crucial role in

mitosis by phosphorylating Histone H3 at Threonine 3 (H3T3). This phosphorylation event is

essential for the proper localization of the chromosomal passenger complex (CPC), which

includes Aurora B kinase, to the centromeres. The CPC is critical for accurate chromosome

segregation and cell division. By inhibiting Haspin, CHR-6494 TFA prevents H3T3

phosphorylation, leading to CPC mislocalization, mitotic defects, and ultimately cell cycle arrest

or apoptosis in cancer cells.
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Inhibitory action of CHR-6494 TFA on the Haspin kinase pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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